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Compound of Interest

Azido-PEG4-Amido-tri-
Compound Name:
(carboxyethoxymethyl)-methane

Cat. No.: B605848

For Researchers, Scientists, and Drug Development Professionals

Introduction

Azido-PEG4-Amido-tri-(carboxyethoxymethyl)-methane, with CAS number 1398044-51-3,
Is a versatile, trifunctional polyethylene glycol (PEG) linker designed for advanced
bioconjugation and is particularly prominent in the development of Proteolysis Targeting
Chimeras (PROTACS). This molecule features a branched structure with a terminal azide group
and three carboxylic acid moieties, offering a unique platform for creating complex, multi-
component molecular constructs.

The azide group serves as a reactive handle for "click chemistry,” specifically the highly
efficient and orthogonal copper(l)-catalyzed azide-alkyne cycloaddition (CUAAC) or strain-
promoted azide-alkyne cycloaddition (SPAAC) reactions. This allows for the precise and stable
attachment of alkyne-modified molecules. The three terminal carboxylic acids can be readily
conjugated to primary amines through standard amide bond formation, facilitated by activating
agents like EDC or DCC. The tetraethylene glycol (PEG4) spacer enhances aqueous solubility
and provides flexibility to the linker, which can be crucial for optimizing the biological activity of
the final conjugate.

This technical guide provides a comprehensive overview of the properties, applications, and
experimental considerations for utilizing Azido-PEG4-Amido-tri-(carboxyethoxymethyl)-
methane in research and drug development.
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Physicochemical Properties

A summary of the key physicochemical properties of Azido-PEG4-Amido-tri-
(carboxyethoxymethyl)-methane is presented in the table below. Data has been compiled
from various supplier technical data sheets.

Property Value

CAS Number 1398044-51-3

Molecular Formula C24H42N4014

Molecular Weight 610.6 g/mol

Appearance White to off-white solid or viscous oll
Purity Typically >95%

Solubility Soluble in water, DMSO, and DMF

- Recommended storage at -20°C for long-term
Storage Conditions N
stability

Key Applications

The unique trifunctional nature of this linker makes it a valuable tool in several areas of
bioconjugation and drug discovery.

PROTAC Synthesis

A primary application of Azido-PEG4-Amido-tri-(carboxyethoxymethyl)-methane is in the
synthesis of PROTACs. PROTACSs are heterobifunctional molecules that recruit a target protein
to an E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the target
protein by the proteasome.

The trifunctional linker allows for the attachment
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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